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Compound of Interest

Compound Name: C.l. Acid Black 132

Cat. No.: B15599096

A Technical Guide to the Solubility of C.I. Acid
Black 132

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of C.I. Acid Black 132
in aqueous and organic media. Due to the limited availability of specific quantitative
experimental data for C.I. Acid Black 132 in publicly accessible literature, this guide
synthesizes available qualitative information, data from analogous compounds, and established
experimental methodologies for determining dye solubility.

Introduction to C.l. Acid Black 132

C.l. Acid Black 132 is a pre-metallized acid dye, featuring a 1:2 chromium complex with azo
ligands.[1] Its molecular structure contains sulfonic acid groups, which are characteristic of acid
dyes and impart water solubility, a critical factor for its applications in dyeing and as a potential
staining agent or analytical standard in research.[1][2] Understanding its solubility is crucial for
optimizing its use, ensuring solution stability, and developing new applications.

Solubility Data

Quantitative solubility data for C.I. Acid Black 132 is not readily available in the reviewed
literature. The dye is consistently described as "water-soluble."[3] However, one source
provides an estimated water solubility based on a structurally analogous 1:2 chromium complex
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azo dye (CAS RN 85029-57-8), which suggests a relatively low solubility.[1][4] This highlights a
discrepancy between its qualitative classification and the limited quantitative data from a

related compound.

To provide a broader context, the following tables summarize the available information for C.I.
Acid Black 132 and the measured solubility of other C.I. Acid Black dyes.

Table 1: Solubility Profile of C.l1. Acid Black 132
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Solvent

Solubility
Value

Temperature

Remarks

Source(s)

Water

"Water Soluble"

Not Specified

Qualitative

description.

[3]

Water

0.002-0.5 mg/L

Not Specified

Estimated value
based on an
analogous 1:2
chromium
complex azo dye
(CAS RN 85029-
57-8).

[1](4]

Ethanol

Not Specified

Not Specified

Listed as a
common solvent
for azo dyes, but
no quantitative
data is available
for C.1. Acid
Black 132.

[4]

Methanol

Not Specified

Not Specified

Listed as a
common solvent
for azo dyes, but
no quantitative
data is available
for C.1. Acid
Black 132.

[4]

Dimethylformami
de (DMF)

Not Specified

Not Specified

Listed as a
common solvent
for azo dyes, but
no quantitative
data is available
for C.1. Acid
Black 132.

[4]

Table 2: Comparative Solubility of Other C.I. Acid Black Dyes
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Solubility
Dye Name Solvent Temperature Source(s)
Value
C.l. Acid Black 1 Water 10 g/L 25°C [5]
C.l. Acid Black 1 Ethanol 3 mg/mL Not Specified [5]
C.l. Acid Black 1 ) 50 mg/mL Not Specified [5]
Methoxyethanol
C.I. Acid Black
Water 100 g/L 90 °C [6]
26
C.l. Acid Black ) »
41 Ethanol "Slightly soluble” Not Specified [7]
C.l. Acid Black -
- Ethanol "Soluble” Not Specified [8]
C.l. Acid Black ) -~
63 Water "Slightly soluble” Not Specified [9]
C.l. Acid Black -
63 Ethanol "Soluble” Not Specified 9]
C.l. Acid Black Ethylene Glycol -
"Soluble" Not Specified [9]
63 Ether
C.1. Acid Black Dimethylformami -
"Soluble" Not Specified 9]
63 de (DMF)

Factors Influencing Solubility

The solubility of acid dyes like C.lI. Acid Black 132 is influenced by several factors:
e pH: 1:2 chromium complex dyes generally exhibit lower solubility at higher pH values.[1][4]

o Temperature: Typically, the solubility of dyes in aqueous solutions increases with
temperature.[1]
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o Electrolytes: The presence of salts can either increase ("salting in") or decrease ("salting
out") the solubility of acid dyes, depending on the nature and concentration of the salt and
the dye.[1]

e Molecular Structure: A higher number of sulfonic acid groups generally leads to increased
water solubility.[4]
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Caption: Key factors influencing the solubility of C.I. Acid Black 132.

Experimental Protocols for Solubility Determination

The following are generalized but detailed protocols for determining the solubility of a dye like
C.l. Acid Black 132. These methods are based on established analytical practices.[3]

Gravimetric Method for Aqueous Solubility

This protocol determines the solubility of the dye in water at a specific temperature by
evaporating the solvent and weighing the dissolved solid.[3][4]
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Methodology:
e Preparation of Saturated Solution:

o Add an excess amount of C.I. Acid Black 132 powder to a known volume of deionized
water (e.g., 100 mL) in a sealed, temperature-controlled vessel.

o Agitate the mixture at a constant temperature (e.g., 25 °C) for a prolonged period (e.g., 24-
48 hours) to ensure the solution reaches equilibrium and is saturated.[3]

e Separation of Undissolved Solid:

o Allow the solution to stand undisturbed for at least 2 hours within the temperature-
controlled environment for undissolved patrticles to settle.

o Carefully filter the supernatant through a pre-weighed, fine-pore membrane filter (e.g.,
0.45 um) to remove all undissolved solids.[3]

e Quantification of Dissolved Dye:

o Accurately transfer a known volume (e.g., 10 mL) of the clear, filtered saturated solution
into a pre-weighed beaker.

o Evaporate the solvent completely in a drying oven at a temperature that will not cause
decomposition of the dye (e.g., 105 °C).

o Cool the beaker in a desiccator and weigh it. Repeat the drying and weighing process until
a constant weight is achieved.[3]

e Calculation:

o Calculate the mass of the dissolved dye by subtracting the initial weight of the beaker from
the final constant weight.

o Determine the solubility in g/L (or other appropriate units) by scaling the mass of the
dissolved dye to the volume of the aliquot taken.[3]

Shake-Flask Method with UV-Vis Quantification
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This method is widely used and relies on spectrophotometry to determine the concentration of
the dissolved dye in a saturated solution.[1]

Methodology:
e Preparation of Calibration Curve:

o Prepare a concentrated stock solution by accurately weighing a small amount of C.I. Acid
Black 132 and dissolving it in a known volume of the desired solvent (e.g., deionized
water).

o Create a series of standard solutions of known concentrations by diluting the stock
solution.

o Measure the absorbance of each standard solution at the dye's maximum absorption
wavelength (Amax, approx. 580 nm for C.I. Acid Black 132) using a UV-Vis
spectrophotometer.[3]

o Plot a calibration curve of absorbance versus concentration.
e Preparation of Saturated Solution:

o Add an excess amount of the dye to a known volume of the solvent in a sealed container
(a "shake-flask").

o Agitate the container in a constant temperature bath for an extended period (e.g., 24-48
hours) to reach equilibrium.[1]

e Phase Separation:

o Separate the undissolved dye from the solution by centrifugation and/or filtration through a
suitable filter (e.g., 0.45 um). Ensure the temperature remains constant during this step.[1]

e Quantification:

o Dilute the clear supernatant to a concentration that falls within the linear range of the
calibration curve.
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o Measure the absorbance of the diluted solution using the UV-Vis spectrophotometer.

o Use the calibration curve to determine the concentration of the dye in the diluted sample
and calculate the concentration in the original saturated solution.[1]
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Caption: Experimental workflow for determining dye solubility.
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Conclusion

This technical guide summarizes the currently available information on the solubility of C.l.
Acid Black 132. While it is generally classified as a water-soluble dye, precise quantitative
data remains scarce in the public domain. The provided comparative data for other acid dyes
illustrates the wide range of solubilities that can be expected within this class of compounds.
For accurate and reliable solubility data for C.I. Acid Black 132 in specific solvents, it is
essential to perform experimental determination using established protocols such as the
gravimetric or shake-flask methods outlined herein.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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